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Compound of Interest

Compound Name:
Methyl 5-(tert-

butoxycarbonylamino)nicotinate

Cat. No.: B175481 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for

Methyl 5-(tert-butoxycarbonylamino)nicotinate (CAS No. 168618-38-0). The following

protocols and recommendations are based on the general hazards associated with pyridine

derivatives and compounds containing a tert-butoxycarbonyl (Boc) protecting group. It is

imperative for all personnel to supplement this guide with a thorough, site-specific risk

assessment before handling this chemical.

Hazard Identification and Classification
While a specific Safety Data Sheet (SDS) for Methyl 5-(tert-butoxycarbonylamino)nicotinate
is not readily available, the structural components suggest the following potential hazards. The

pyridine ring is a known feature in many agrochemicals and pharmaceuticals and can be

associated with various hazards.[1] Pyridine itself is a flammable liquid that is harmful if

swallowed, inhaled, or in contact with skin.[1]

Potential Hazards:

Acute Toxicity (Oral, Dermal, Inhalation): May be harmful if swallowed, in contact with skin, or

if inhaled.
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Skin Corrosion/Irritation: May cause skin irritation.

Serious Eye Damage/Eye Irritation: May cause serious eye irritation.

Respiratory Sensitization: May cause allergy or asthma symptoms or breathing difficulties if

inhaled.

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

The tert-butoxycarbonyl (Boc) group is an acid-labile protecting group.[2] Contact with strong

acids can lead to its removal and the potential for uncontrolled reactions or the release of

volatile byproducts.[2]

Physical and Chemical Properties
A summary of the known physical and chemical properties for similar compounds is provided

below.

Property Value Source

Molecular Formula C₁₂H₁₆N₂O₄ [3]

Molecular Weight 252.27 g/mol [3]

Appearance Solid N/A

Melting Point Not available N/A

Boiling Point Not available N/A

Solubility Not available N/A

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling Methyl 5-(tert-
butoxycarbonylamino)nicotinate. The following table outlines the recommended PPE based

on the hazards of related pyridine compounds.
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Protection Type
Specific
Recommendations

Rationale

Hand Protection
Nitrile or neoprene gloves.

Avoid latex gloves.

Provides chemical resistance

against pyridine and its

derivatives.

Eye and Face Protection

Chemical splash goggles. A

face shield should be worn

with goggles when there is a

high risk of splashing.

Protects against splashes and

fumes that can cause serious

eye irritation.

Skin and Body Protection

Chemical-resistant lab coat.

Flame-retardant and antistatic

protective clothing is

recommended.

Protects against skin contact,

which can be toxic. Flame-

retardant material is crucial

due to the potential

flammability of pyridine

compounds.

Respiratory Protection

Use in a certified fume hood or

a well-ventilated area. If

ventilation is inadequate, a

NIOSH-approved respirator

with an appropriate cartridge is

necessary.

Pyridine fumes can cause

headaches, dizziness, and

respiratory irritation upon

inhalation.

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure

laboratory safety.

Handling:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[4]

Avoid the formation of dust and aerosols.

Keep containers tightly closed when not in use.[4]
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Ground all equipment containing the material to prevent static discharge.[5]

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where the chemical is handled.

Wash hands thoroughly after handling.

Storage:

Store in a cool, dry, and well-ventilated area.[4]

Keep away from heat, sparks, and open flames.[5]

Store in a tightly sealed, properly labeled container.

Store separately from strong oxidizing agents and acids.[5]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Accidental Release Measures
In the case of a spill, follow these procedures:

Small Spills: Absorb the material with an inert, non-combustible absorbent (e.g., vermiculite,

sand). Place in a suitable, sealed container for disposal.

Large Spills: Evacuate the area immediately. Contact your institution's Environmental Health

and Safety (EHS) department. Do not attempt to clean up a large spill without proper training

and equipment.

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.
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Specific Hazards: Combustion may produce toxic fumes, including carbon oxides and

nitrogen oxides.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Disposal Considerations
All waste containing Methyl 5-(tert-butoxycarbonylamino)nicotinate must be treated as

hazardous waste.

Collect waste in a designated, properly sealed, and clearly labeled hazardous waste

container.

Dispose of waste in accordance with all local, state, and federal regulations. Do not mix with

other incompatible waste streams.

Experimental Workflow and Safety Diagram
The following diagram illustrates a general workflow for safely handling Methyl 5-(tert-
butoxycarbonylamino)nicotinate in a laboratory setting.
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Safe Handling Workflow for Methyl 5-(tert-butoxycarbonylamino)nicotinate

Preparation

Handling

Cleanup & Disposal

Conduct Risk Assessment

Don Appropriate PPE

Ensure Proper Ventilation (Fume Hood)

Weigh Compound in Ventilated Enclosure

Set up Reaction in Fume Hood

Spill Response

Monitor Reaction

Exposure Response

Decontaminate Glassware & Surfaces

Dispose of Waste in Labeled Containers

Remove PPE

Wash Hands Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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